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These comprehensive application notes provide detailed protocols for the administration of
ALLN-346 in preclinical animal models, designed for researchers, scientists, and drug
development professionals. The document outlines the methodologies for evaluating the
efficacy of ALLN-346 in reducing hyperuricemia, with a focus on urate oxidase-deficient animal
models.

Introduction

ALLN-346 is an orally administered, engineered uricase (urate oxidase) developed for the
treatment of hyperuricemia, particularly in patients with gout and chronic kidney disease (CKD).
[1][2] Its mechanism of action involves the degradation of uric acid within the gastrointestinal
(GI) tract, thereby reducing the systemic urate burden.[2][3][4] Preclinical studies in animal
models are crucial for evaluating the pharmacodynamics and efficacy of ALLN-346. This
document details the administration protocols used in key animal studies.

Quantitative Data Summary

The efficacy of ALLN-346 has been demonstrated in urate oxidase knockout (URKO) mice, a
model that recapitulates severe hyperuricemia and associated nephropathy. The following
tables summarize the key quantitative findings from these studies.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b3182321#bc-rfq
https://www.researchgate.net/figure/Urate-transporters-in-the-kidneys-and-intestine-in-humans-GLUT9-and-URAT1-on-the_fig2_358832193
https://www.protocols.io/view/voluntary-oral-administration-of-drugs-in-mice-3byl4wwx2vo5/v1
https://www.protocols.io/view/voluntary-oral-administration-of-drugs-in-mice-3byl4wwx2vo5/v1
https://www.krcp-ksn.org/journal/view.php?number=6474&viewtype=pubreader
https://read.qxmd.com/read/40528479/role-of-urate-transporters-in-the-kidneys-and-intestine-in-uric-acid-homeostasis?gs=0&token=OpW7dHDu%2BhH7xpjXsoRjlMuiIae7W%2BZLxJAAtP9z1DYDw9zLjnzgoI2se5lqYoPQotDthglxZ%2FLuAeM%2Be%2FxZ3rSpnZwRR0Qp3d5vIoN13jMd2mXZ98y%2BhQLIZVayCJGpuP%2BwKTQWVm%2BeT6tG8%2FrDAnlnE3gvTKpwrNnohS0%2FSs5IEZ4qIES2y5P9ShnQaabfUibbY%2B2HFDWOZS63ctZdjUbYMbSe2Z9wjw0rtmxqm01scl3JR%2F0ufA2M4W2P4dtRHUjcc8vjyErZlTw%2Ba7%2FnKCeSc%2B%2FxWseiwDsq9%2BKfYw1QUzUD%2FQFXeUbpc1BN35ylqQuY8w8FYMcO1OvyjSjIRe%2BBp1nUgGVSFhLEvF1tblVRU2iRhT%2BzZZfMTnrtgnLvCOafvvoNDpJhB5iQIU%2BFSG9YcfoxIia9yP7ph2X3iUc%3D
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3182321?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Table 1: Efficacy of ALLN-346 in Urate Oxidase-Deficient Mice (7-Day Study)

Pre- Post- Pre- Post-
% %
treatme  treatme . treatme treatme .
Treatme Reducti . . Reducti
nt nt . nt Urine nt Urine .
nt N onin onin
Plasma Plasma Urate Urate ]
Group Plasma Urine
Urate Urate (mg/24h  (mg/24h
Urate Urate
(mg/dL) (mgl/dL) )
ALLN-
346 (150
mg/day 145+
) 8 8.1+£05 44% 4.7+0.6 0.7x£0.1 86%
mixed 0.9
with
food)
Allopurin
ol (50
, 13.2 +
mg/L in 8 )6 6511 51% 49+04 3.2+x0.3 34%
drinking '
water)
Allopurin
ol (150
_ 13.8 +
mg/L in 9 17 43%£0.6 69% 6.4+£0.7 22+0.3 66%
drinking '
water)

Data are presented as mean + SEM.

Table 2: Short-Term vs. Long-Term Effects of ALLN-346 in URKO Mice

Study Duration

Administration Condition

% Reduction in

Hyperuricemia

7 Days

Given with food over 24 hours

44%

19 Days

hours

Given with food for up to 6

28%
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This table illustrates the impact of treatment duration and feeding conditions on the efficacy of
ALLN-346.

Experimental Protocols

Protocol 1: Oral Administration of ALLN-346 in Urate
Oxidase-Deficient Mice

This protocol describes the oral administration of ALLN-346 mixed with food to URKO mice, a
model of severe hyperuricemia and hyperuricosuria.

1. Animal Model:
e Species:Mus musculus
 Strain: Urate oxidase knockout (URKO) mice (e.g., B6;129S7-Uoxtm1Bay/J).

o Characteristics: These mice lack the uricase enzyme, leading to severe hyperuricemia,
hyperuricosuria, and consequent uric acid crystalline obstructive nephropathy.

e Housing: Animals should be housed in metabolic cages to allow for 24-hour urine collection.
2. Materials:

e ALLN-346 (powdered form)

» Standard rodent chow

» Precision balance

o Mortar and pestle or a blender for mixing

» Metabolic cages

3. Dosing and Administration:

e Dosage: 150 mg/day of ALLN-346 per mouse.

o Preparation of Medicated Feed:
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o Calculate the total amount of food consumed by the mice per day ( g/mouse/day ). This
should be determined during an acclimatization period.

o Calculate the amount of ALLN-346 required for the number of mice and the duration of the
study.

o Thoroughly mix the calculated amount of powdered ALLN-346 with the powdered or
crushed standard rodent chow to ensure a homogenous mixture. A binder such as corn
starch and water can be used to re-formulate pellets if necessary.

e Administration:
o Provide the medicated feed to the treatment group of mice.

o For studies investigating the effect of administration timing, the medicated feed can be
provided for a limited period (e.g., 6 hours) or continuously over 24 hours.

o The control group should receive the same chow without ALLN-346. A separate control
group receiving allopurinol in drinking water (e.g., 50 mg/L or 150 mg/L) can be included
for comparison.

4. Sample Collection and Analysis:

» Urine Collection: Collect 24-hour urine samples from the metabolic cages at baseline (pre-
treatment) and at the end of the treatment period.

» Blood Collection: Collect blood samples (e.g., via tail vein or cardiac puncture at the end of
the study) at baseline and at the end of the treatment period to measure plasma urate levels.

o Urate Analysis: Analyze the uric acid concentration in plasma and urine samples using a
validated method (e.g., Cormay Liquick Cor-UA 30 plus).

Protocol 2: Enteral Administration of ALLN-346 in a Pig
Model of Hyperuricemia

This protocol outlines the enteral administration of ALLN-346 in a juvenile pig model with
induced hyperuricemia.
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. Animal Model:
Species:Sus scrofa domesticus (Juvenile pigs)

Characteristics: Pigs with normal kidney function, fitted with jugular vein catheters for uric
acid infusion and blood collection, and a duodenal port for ALLN-346 administration.

Induction of Hyperuricemia: A continuous intravenous infusion of uric acid (e.g., 10 mg/kg) is
administered to induce hyperuricemia.

. Materials:
ALLN-346
Saline solution
Infusion pump
Syringes
. Dosing and Administration:
Formulation: Suspend ALLN-346 in saline.

Administration Route: Administer as a bolus directly into the duodenum via the duodenal
port.

Dosing Regimen: After inducing hyperuricemia (e.g., 2 hours post-initiation of uric acid
infusion), administer ALLN-346 hourly as a bolus suspension (e.g., 6 doses of 10,560 units).

. Sample Collection and Analysis:

Blood Collection: Collect blood samples from the jugular vein catheter at baseline and at
regular intervals (e.g., hourly) during the experiment.

Urine Collection: Collect urine for uric acid analysis.
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» Plasma Urate Analysis: Measure plasma urate concentrations to determine the effect of
ALLN-346 on reducing induced hyperuricemia.

Visualizations
Mechanism of Action and Experimental Workflow

The following diagrams illustrate the mechanism of action of ALLN-346 and a typical
experimental workflow for its evaluation in an animal model.
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Caption: Mechanism of action of ALLN-346 in the intestine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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